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‘ Compound of Interest

Compound Name: PNB-001

Cat. No.: B8263531

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preclinical pharmacology of PNB-001 (also known as GPP-Balacovin), a novel small molec

Executive Summary

PNB-001 is a potent and selective antagonist of the Cholecystokinin B (CCK-B/CCK?2) receptor. Its mechanism of action centers on the modulation of

Mechanism of Action: CCK2 Receptor Antagonism

PNB-001 is an isoform-selective antagonist that demonstrates high binding affinity for the CCK2 receptor[1][2]. The CCK/gastrin family of peptides ar

digraph "PNB-001 Mechanism of Action" {
graph [fontname="Arial", fontsize=12, labelloc="t", label="PNB-001 Mechanism of Action", splines=ortho, ran
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#202124"1];
edge [fontname="Arial", fontsize=10, color="#5F6368", arrowhead=normall;

// Nodes

Gastrin [label="Gastrin", fillcolor="#FBBC05"];

CCK2R [label="CCK2 Receptor", fillcolor="#F1F3F4"];

PNBOO1 [label="PNB-001", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Histamine [label="Histamine Release", fillcolor="#FBBC05"];

GastricAcid [label="Gastric Acid Secretion", fillcolor="#FBBC05"];
CellProlif [label="Cell Proliferation &\nMaturation", fillcolor="#FBBC05"];

// Edges

Gastrin -> CCK2R [label="Binds to"];

PNBOO1 -> CCK2R [label="Antagonizes", arrowhead=tee];
CCK2R -> Histamine [label="Activates"];

Histamine -> GastricAcid [label="Stimulates"];

CCK2R -> CellProlif [label="Promotes"];

// Rank alignment

{rank=same; Gastrin; PNB0O1;}
{rank=same; CCK2R;}

{rank=same; Histamine; CellProlif;}
{rank=same; GastricAcid;}

}
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Pain Models

PNB-001 has demonstrated significant analgesic effects in various preclinical pain models.

In a rat model of formalin-induced pain, which has both a neurogenic (Phase I) and an inflammatory (Phase II)

Species Model
Rat Formalin Test
Rat Formalin Test

Table 3: Efficacy of PNB-001 in the Formalin-Induced Pain Model.

In the tail-flick assay in mice, a measure of spinal nociceptive reflexes, PNB-001 demonstrated analgesic eff

Species Model
Mouse Tail-Flick Assay
Mouse Tail-Flick Assay

Table 4: Efficacy of PNB-001 in the Tail-Flick Assay.

Pharmacokinetics and Metabolism

Pharmacokinetic studies of PNB-001 have been conducted in rats, dogs, and humans.
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Species Dose

Rat 20 mg/kg

Human 25-1500 mg
Human 50, 100, 200 mg

Table 5: Pharmacokinetic Parameters of PNB-001.

Note: Detailed Cmax and AUC values for human studies are available in clinical trial publications.

In vitro ADME studies revealed that PNB-001 has high plasma protein binding (97% in rat and human plasma) and

Safety Pharmacology and Toxicology

PNB-001 has demonstrated a favorable safety profile in preclinical studies.

Study Spec
Acute Toxicity Rat,
7-day Dose Range Finding Rat,
28-day Toxicology Rat,
Safety Pharmacology

hERG Channel Assay

CYP450 Inhibition In v

Table 6: Summary of Preclinical Safety Studies.

Experimental Protocols

Indomethacin-Induced IBD in Rats
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Animals: Male Wistar rats.

Induction: IBD is induced by subcutaneous injection of indomethacin (e.g., 7.5 mg/kg) on two consecutive da)

Treatment: PNB-001 (5 and 20 mg/kg) or vehicle is administered orally for a specified period following indor

Assessment: Animals are monitored for clinical signs of IBD (body weight loss, stool consistency). At the er

Formalin-Induced Pain in Rats

Animals: Male Sprague-Dawley rats.

Procedure: A dilute solution of formalin (e.g., 5%) is injected subcutaneously into the plantar surface of

Treatment: PNB-001 or vehicle is administered (p.o. or i.p.) at a predetermined time before the formalin in:
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Assessment: The amount of time the animal spends licking, biting, or shaking the injected paw is recorded. (

Tail-Flick Test in Mice

Animals: Male Swiss albino mice.

Apparatus: A tail-flick apparatus that applies a radiant heat source to the tail.

Procedure: The mouse is gently restrained, and its tail is positioned over the heat source. The latency to

Treatment: PNB-001 (0.5 mg/kg) or vehicle is administered at a specified time before the test. Tramadol (40

Assessment: The latency to tail flick is measured as an index of the pain threshold. An increase in latency

“dot
digraph "In Vivo Experiment Logic" {
graph [fontname="Arial", fontsize=12, labelloc="t", label="Logical Flow of In Vivo Efficacy Studies", splin
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#202124"1;
edge [fontname="Arial", fontsize=10, color="#5F6368", arrowhead=normall;

// Nodes

Hypothesis [label="Hypothesis:\nPNB-001 has anti-inflammatory\nand analgesic properties", fillcolor="#F1F3F4"
ModelSelection [label="Selection of Relevant\nIn Vivo Models", fillcolor="#F1F3F4"];

IBD Model [label="Inflammatory Bowel Disease Model\n(Indomethacin-induced)", fillcolor="#FBBC05"];
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Pain Model [label="Pain Models", fillcolor="#FBBC05"];

Formalin Test [label="Formalin Test", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Tail Flick [label="Tail-Flick Test", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Dosing [label="Dose-Response Studies", fillcolor="#34A853", fontcolor="#FFFFFF"];

Efficacy [label="Efficacy Assessment", fillcolor="#34A853", fontcolor="#FFFFFF"];

Conclusion [label="Conclusion:\nPNB-001 demonstrates efficacy\nin preclinical models", fillcolor="#F1F3F4"];

// Edges

Hypothesis -> ModelSelection;
ModelSelection -> IBD Model;
ModelSelection -> Pain Model;
Pain Model -> Formalin Test;
Pain Model -> Tail Flick;

IBD Model -> Dosing;

Formalin Test -> Dosing;

Tail Flick -> Dosing;

Dosing -> Efficacy;

Efficacy -> Conclusion;

}

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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